Cas no 2229319-64-4 (4-(difluoromethoxy)-1-ethenyl-2-fluorobenzene)

• Product Name: 4-(difluoromethoxy)-1-ethenyl-2-fluorobenzene
• CAS No: 2229319-64-4
• MF: C₉H₇F₃O
• MW: 188.146493196487
• CID: 6487987
• PubChem ID: 165784078
• Update Time: 2025-10-28

4-(difluoromethoxy)-1-ethenyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-1-ethenyl-2-fluorobenzene
• 2229319-64-4
• EN300-1966794

• Inchi： 1S/C9H7F3O/c1-2-6-3-4-7(5-8(6)10)13-9(11)12/h2-5,9H,1H2
• InChI Key： VTODQFUPLMDJKI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C=C)OC(F)F

Computed Properties

• Exact Mass: 188.04489933g/mol
• Monoisotopic Mass: 188.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(difluoromethoxy)-1-ethenyl-2-fluorobenzene

4-(Difluoromethoxy)-1-Ethenyl-2-Fluorobenzene: A Comprehensive Overview

4-(Difluoromethoxy)-1-Ethenyl-2-Fluorobenzene, identified by the CAS Registry Number 2229319-64-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material development.

The molecular structure of 4-(Difluoromethoxy)-1-Ethenyl-2-Fluorobenzene comprises a benzene ring substituted with three distinct groups: a difluoromethoxy group at the para position, an ethenyl group at the ortho position, and a fluorine atom at the meta position. This arrangement imparts the compound with remarkable electronic and steric properties, making it a valuable precursor in the synthesis of complex aromatic compounds.

Recent studies have highlighted the role of 4-(Difluoromethoxy)-1-Ethenyl-2-Fluorobenzene in the development of novel materials for optoelectronic applications. Researchers have demonstrated that this compound can serve as a building block for constructing advanced organic semiconductors, which exhibit superior charge transport properties. The incorporation of fluorine atoms into the aromatic system enhances the compound's electron-withdrawing capabilities, making it ideal for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its electronic properties, 4-(Difluoromethoxy)-1-Ethenyl-2-Fluorobenzene has been explored for its potential in medicinal chemistry. The compound's unique substitution pattern allows for precise control over steric and electronic interactions, which are critical in drug design. Recent research has focused on its use as a lead compound in the development of new pharmaceutical agents targeting specific biological pathways.

The synthesis of 4-(Difluoromethoxy)-1-Ethenyl-2-Fluorobenzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation, nucleophilic substitution, and dehydrohalogenation reactions. The optimization of these steps has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental standpoint, the production and handling of 4-(Difluoromethoxy)-1-Ethenyl-2-Fluorobenzene must adhere to strict safety protocols to minimize potential hazards associated with its chemical reactivity. Researchers have emphasized the importance of implementing green chemistry principles in its synthesis to reduce waste and improve sustainability.

In conclusion, 4-(Difluoromethoxy)-1-Ethenyl-2-Fluorobenzene, CAS No. 2229319-64-4, stands as a testament to the ingenuity of modern chemical research. Its versatile properties and wide-ranging applications underscore its importance in advancing both industrial and academic pursuits in chemistry and materials science.